Cas no 102097-55-2 (Phosphonotrithioic acid, ethyl-, mono(1,1-dimethylethyl) ester)

• Product Name: Phosphonotrithioic acid, ethyl-, mono(1,1-dimethylethyl) ester
• CAS No: 102097-55-2
• MF: C₆H₁₄PS₃
• MW: 213.344118595123
• CID: 1135088
• PubChem ID: 20264975
• Update Time: 2025-04-20

Phosphonotrithioic acid, ethyl-, mono(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphonotrithioic acid, ethyl-, mono(1,1-dimethylethyl) ester
• tert-butylsulfanyl-ethyl-sulfanylidene-sulfido-λ⁵-phosphane
• Phosphonotrithioic acid, ethyl-, mono(1,1-dimethylethyl) ester (9CI)
• tert-Butyl ethylphosphonotrithioate
• 102097-55-2
• DTXSID30604313

• Inchi： 1S/C6H15PS3/c1-5-7(8,9)10-6(2,3)4/h5H2,1-4H3,(H,8,9)/p-1
• InChI Key： AWTFDEAGMLOGBF-UHFFFAOYSA-M
• SMILES： S(C(C)(C)C)P(CC)(=S)[S-]

Computed Properties

• Exact Mass: 212.999526g/mol
• Monoisotopic Mass: 212.999526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 213.4g/mol
• XLogP3: 3.4
• Topological Polar Surface Area: 58.4Ų